2-Hexylcyclohexan-1-one
Overview
Description
2-Hexylcyclohexan-1-one (HCH) is a colorless liquid that is used as a flavoring agent in the food industry. It has a strong, fruity odor and is commonly used in baked goods, candies, and beverages. HCH is also used in perfumes, cosmetics, and other fragrances. In recent years, HCH has gained attention for its potential therapeutic properties in various scientific research applications.
Scientific Research Applications
Analytical Toxicology
- Identification and Analysis : Research conducted by De Paoli et al. (2013) found that 2-Hexylcyclohexan-1-one and similar compounds can be identified and quantitatively analyzed in biological fluids like blood, urine, and vitreous humor using techniques like HPLC-UV and mass spectrometry.
Stereochemistry
- Configurational Stability : A study by Tumambac et al. (2005) explored the kinetics of racemization of similar compounds in different solvents, providing insights into their stereochemical behavior.
Molecular Structure
- Structural Interconversion : Pană et al. (2017) investigated the behavior of similar cyclohexanone derivatives under different pH conditions, revealing structural changes and potential applications as pH sensors (Pană et al., 2017).
Electrochemistry
- Electroreduction Studies : Research on the electroreduction of 2-cyclohexen-1-one by Kunugi et al. (1998) highlights the effects of electrode material on the reduction process, which could be relevant for understanding the electrochemical properties of 2-Hexylcyclohexan-1-one.
Chemistry of Alkenes
- Oxidation Processes : Dali et al. (2015) studied the oxidation of cyclohexene, which could provide insight into the reactivity of 2-Hexylcyclohexan-1-one (Dali et al., 2015).
Safety and Hazards
Specific safety and hazard information for 2-Hexylcyclohexan-1-one is not available in the sources I found. Safety data sheets (SDS) for similar compounds suggest that precautions should be taken to avoid ingestion, inhalation, or skin contact, and that the compound should be stored and handled safely .
Mechanism of Action
Target of Action
Similar compounds like cyclohexenone have been known to interact with various enzymes and proteins .
Mode of Action
Cyclohexenone, a structurally similar compound, is known to undergo michael addition with nucleophiles (such as enolates or silyl enol ethers) or could be employed by a diels-alder reaction with electron-rich dienes .
Biochemical Pathways
Cyclohexenone, a related compound, is a widely used building block in organic synthesis chemistry, offering many different ways to extend molecular frameworks .
Pharmacokinetics
The pharmacokinetics of similar compounds like cyclohexenone have been studied .
Result of Action
It’s worth noting that cyclohexenone, a related compound, is a multifunctional electrophile for many addition reactions .
properties
IUPAC Name |
2-hexylcyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O/c1-2-3-4-5-8-11-9-6-7-10-12(11)13/h11H,2-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVYQGAQIYBOCMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1CCCCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10947750 |
Source
|
| Record name | 2-Hexylcyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10947750 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hexylcyclohexan-1-one | |
CAS RN |
24848-00-8 |
Source
|
| Record name | 2-Hexylcyclohexanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24848-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Hexylcyclohexan-1-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024848008 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Hexylcyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10947750 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hexylcyclohexan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.252 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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